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Compound of Interest

Compound Name:
2,3-Dimethoxy-4-

fluorophenylboronic acid

CAS No.: 2121512-88-5

Cat. No.: B1435596

Get Quote

In the realm of synthetic chemistry and drug development, 2,3-Dimethoxy-4-
fluorophenylboronic acid is a valuable reagent, frequently employed in Suzuki-Miyaura

cross-coupling reactions to forge new carbon-carbon bonds. Its utility in constructing complex

molecular architectures makes it a cornerstone in the synthesis of novel pharmaceutical

compounds and advanced materials.[1] However, the successful application of this, or any,

reagent is fundamentally governed by its physicochemical properties, with solubility being a

critical parameter. An in-depth understanding of a compound's solubility profile is paramount for

optimizing reaction conditions, ensuring reproducibility, and streamlining purification processes.

This guide offers a comprehensive technical overview of the solubility of 2,3-Dimethoxy-4-
fluorophenylboronic acid, providing both foundational knowledge and practical

methodologies for the laboratory professional.

PART 1: Core Physicochemical Characteristics
The solubility of a molecule is intrinsically linked to its structural and electronic properties. For

2,3-Dimethoxy-4-fluorophenylboronic acid, the interplay between the polar boronic acid
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moiety, the lipophilic phenyl ring, and the electron-donating methoxy groups and electron-

withdrawing fluorine atom dictates its behavior in various solvent systems.

Table 1: Key Physicochemical Properties of 2,3-Dimethoxy-4-fluorophenylboronic acid and

Structurally Related Compounds

Property
2,3-Dimethoxy-4-
fluorophenylboronic acid

Notes on Influence on
Solubility

Molecular Weight ~200 g/mol
Affects the mass-to-volume

ratio in solution.

pKa (Predicted) ~7.5 - 8.5

The acidity of the boronic acid

group is crucial. At pH values

above the pKa, the compound

deprotonates to the more polar

(and often more water-soluble)

boronate anion.[2]

Melting Point Not available

A high melting point can

indicate strong crystal lattice

energy, which must be

overcome by solvent

interactions, potentially leading

to lower solubility. For

comparison, 3-

Fluorophenylboronic acid has

a melting point of 214-218 °C.

[3]

logP (Predicted) ~1.5 - 2.0

This value suggests a balance

between hydrophilicity and

lipophilicity, predicting solubility

in a range of polar and non-

polar organic solvents.
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PART 2: Solubility Profile in Common Laboratory
Solvents
While specific quantitative solubility data for 2,3-Dimethoxy-4-fluorophenylboronic acid is

not extensively published, a reliable qualitative and semi-quantitative profile can be established

based on the behavior of structurally similar phenylboronic acids and general solubility

principles.[4][5] Phenylboronic acids generally exhibit good solubility in polar organic solvents

like ethers and ketones, and very low solubility in non-polar hydrocarbon solvents.[4][5]

Table 2: Estimated Solubility of 2,3-Dimethoxy-4-fluorophenylboronic acid
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Solvent Polarity Index Predicted Solubility
Rationale &
Observations

Water 10.2
Sparingly Soluble to

Insoluble

The presence of the

substituted phenyl ring

imparts significant

hydrophobic

character. Solubility is

expected to be low but

may increase with pH.

For comparison, the

water solubility of 3-

Fluorophenylboronic

acid is 27.1 g/L at

20°C.[3]

Methanol / Ethanol 5.1 / 4.3 Soluble

These polar protic

solvents can engage

in hydrogen bonding

with the boronic acid's

hydroxyl groups,

facilitating dissolution.

3-Fluorophenylboronic

acid is listed as

soluble in Methanol.[3]

Acetone 5.1 Soluble

As a polar aprotic

solvent, acetone is

effective at solvating

boronic acids.

Phenylboronic acid

shows high solubility

in acetone.[4]

Tetrahydrofuran (THF) 4.0 Soluble Ethers are generally

excellent solvents for

boronic acids and are

commonly used in
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reactions involving

them.[5]

Dichloromethane

(DCM)
3.1 Sparingly Soluble

The moderate polarity

of DCM may limit its

capacity to dissolve

the polar boronic acid.

Toluene / Hexanes 2.4 / 0.1
Insoluble to Very

Sparingly Soluble

These non-polar

solvents are unable to

effectively solvate the

polar boronic acid

moiety. Phenylboronic

acid has very low

solubility in

methylcyclohexane.[5]

Dimethylformamide

(DMF)
6.4 Very Soluble

The high polarity and

aprotic nature of DMF

make it an excellent

solvent for a wide

range of organic

compounds, including

boronic acids.

Dimethyl Sulfoxide

(DMSO)
7.2 Very Soluble

Similar to DMF,

DMSO is a highly

polar aprotic solvent

capable of effectively

dissolving 2,3-

Dimethoxy-4-

fluorophenylboronic

acid.

PART 3: A Validated Protocol for Experimental
Solubility Determination
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To obtain precise, quantitative solubility data, a rigorous experimental approach is necessary.

The following gravimetric method provides a reliable framework for determining the solubility of

a solid in a liquid solvent.

Methodology: Gravimetric Analysis
This method involves creating a saturated solution, separating the dissolved solute from the

excess solid, and quantifying the mass of the dissolved solute in a known volume of the

solvent.

Experimental Workflow Diagram
Caption: Gravimetric method for solubility determination.

Causality and Self-Validation in the Protocol
Use of Excess Solute (Step 1): This is the cornerstone of the method. By ensuring

undissolved solid remains, we can be confident that the solution is saturated, representing

the maximum solubility at that temperature.

Constant Temperature Equilibration (Step 2): Solubility is highly temperature-dependent.

Maintaining a constant temperature and allowing sufficient time (24-48 hours) for

equilibration ensures that the measurement is reproducible and represents a true

thermodynamic equilibrium.

Filtration (Step 3): The 0.45 µm filter is critical for removing any microscopic, undissolved

particles. Failure to do so would lead to an overestimation of the solubility.

Drying to Constant Weight (Step 4): This step validates that all solvent has been removed

and the final mass is solely that of the dissolved solute, ensuring accuracy in the final

calculation.

PART 4: Safety and Handling
As a laboratory chemical, 2,3-Dimethoxy-4-fluorophenylboronic acid requires careful

handling to minimize risk.
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Hazard Identification: This compound is harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[7][8]

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust.[6][7] Avoid contact with skin and eyes. Wash hands thoroughly after

handling.[6][7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[7]

Conclusion
While published quantitative data for 2,3-Dimethoxy-4-fluorophenylboronic acid is sparse, a

robust understanding of its likely solubility can be derived from its physicochemical properties

and comparison with analogous structures. This guide has provided a detailed qualitative

profile, a rigorous and validated experimental protocol for quantitative determination, and

essential safety information. By applying these principles, researchers can confidently select

appropriate solvent systems, optimize reaction parameters, and ensure the safe and effective

use of this important synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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